1-(2-Methyl-6-(phenylamino)pyridin-3-yl)ethanol

• Molecular Formula: C14H16N2O
• Molecular Weight: 228.29 g/mol
• IUPAC Name: 1-(6-anilino-2-methylpyridin-3-yl)ethanol
• InChI: InChI=1S/C14H16N2O/c1-10-13(11(2)17)8-9-14(15-10)16-12-6-4-3-5-7-12/h3-9,11,17H,1-2H3,(H,15,16)
• InChI Key: JKKNVHOMCMGVNJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)NC2=CC=CC=C2)C(C)O

Description

1-(2-Methyl-6-(phenylamino)pyridin-3-yl)ethanol is a pyridine derivative featuring a methyl group at the 2-position, a phenylamino substituent at the 6-position, and an ethanol moiety at the 3-position of the pyridine ring. Such compounds are typically synthesized via nucleophilic substitution or condensation reactions involving aromatic amines or alcohols, as seen in related synthetic protocols .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-Methyl-6-(phenylamino)pyridin-3-yl)ethanol typically involves the reaction of 2-methyl-6-nitropyridine with phenylamine, followed by reduction and subsequent functionalization to introduce the ethanol group. The reaction conditions often include the use of catalysts and specific solvents to facilitate the desired transformations.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as nitration, reduction, and functional group modification, with careful control of temperature, pressure, and reaction time to achieve the desired product.

Chemical Reactions Analysis

Types of Reactions

1-(2-Methyl-6-(phenylamino)pyridin-3-yl)ethanol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The nitro group in the precursor can be reduced to an amino group.

Substitution: The phenylamino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as hydrogen gas (H₂) with a palladium catalyst (Pd/C) or sodium borohydride (NaBH₄) are used.

Substitution: Nucleophilic substitution reactions may involve reagents like sodium hydroxide (NaOH) or potassium carbonate (K₂CO₃).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxyl group may yield a ketone, while reduction of the nitro group results in an amino group.

Scientific Research Applications

1-(2-Methyl-6-(phenylamino)pyridin-3-yl)ethanol has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects and as a lead compound for drug development.

Industry: Utilized in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 1-(2-Methyl-6-(phenylamino)pyridin-3-yl)ethanol involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

Pyridine derivatives with substitutions at the 2-, 3-, and 6-positions exhibit diverse physicochemical and biological properties. Key structural analogues include:

Compound Name	Substituents (Position)	Molecular Formula	Key Features	Source Evidence
(6-Methoxypyridin-2-yl)-methanol	Methoxy (6), Methanol (2)	C₇H₉NO₂	Enhanced solubility due to methoxy
(5,6-Dimethoxypyridin-3-yl)methanol	Dimethoxy (5,6), Methanol (3)	C₈H₁₁NO₃	Electron-rich ring; potential for H-bonding
1-(2-Methyl-6-(5-methyl-1-(3-nitrophenyl)-1H-1,2,3-triazol-4-yl)pyridin-3-yl)-3-(4-methoxyphenyl)urea	Methyl (2), Triazolyl (6), Urea (3)	C₂₄H₂₂N₈O₄	Bioactive (antimicrobial, kinase inhibition)
(2-(2-Methyl-6-(piperidin-1-yl)pyridin-3-yl)piperidin-1-yl)(phenyl)methanone	Methyl (2), Piperidinyl (6), Methanone (3)	C₂₃H₂₇N₃O	Lab-use only; restricted applications

Notes:

• Positional Effects: The 6-position substituent (e.g., phenylamino vs. triazolyl or piperidinyl) significantly influences electronic properties and biological activity. For instance, electron-withdrawing groups (e.g., nitro in triazolyl derivatives) enhance reactivity in electrophilic substitutions .
• Alcohol vs. Methanone: The ethanol group in the target compound may improve solubility in polar solvents compared to methanone derivatives, which are more lipophilic .

Physicochemical Properties

• Solubility: Ethanol-substituted pyridines (e.g., the target compound) are more water-soluble than methyl- or methanone-substituted analogues due to hydrogen bonding .
• Stability : Piperidinyl and triazolyl substituents (as in ) may enhance stability under acidic conditions compared to primary amines.

Research Implications

1-(2-Methyl-6-(phenylamino)pyridin-3-yl)ethanol’s phenylamino and ethanol groups position it as a candidate for drug development, particularly in targeting enzymes or receptors requiring H-bond donors/acceptors. However, its efficacy and toxicity must be empirically validated, drawing on methodologies from triazolyl urea and methanol derivative studies.

Biological Activity

1-(2-Methyl-6-(phenylamino)pyridin-3-yl)ethanol is a compound of significant interest due to its diverse biological activities, particularly in the fields of antimicrobial and anticancer research. This article provides a comprehensive overview of the biological activity associated with this compound, supported by data tables, research findings, and case studies.

Chemical Structure and Properties

The compound 1-(2-Methyl-6-(phenylamino)pyridin-3-yl)ethanol features a pyridine ring substituted with a methyl group and a phenylamino group. The structural characteristics contribute to its biological activity, particularly its interaction with various biological targets.

Antimicrobial Activity

Antimicrobial Properties : The compound exhibits promising antimicrobial activity against a range of bacterial strains. Studies have shown that derivatives of pyridine, including 1-(2-Methyl-6-(phenylamino)pyridin-3-yl)ethanol, can effectively inhibit the growth of both Gram-positive and Gram-negative bacteria.

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Pseudomonas aeruginosa	128 µg/mL

These results indicate that the compound has potential as an antimicrobial agent, particularly in treating infections caused by resistant strains.

Anticancer Activity

Cell Proliferation Inhibition : Research has demonstrated that 1-(2-Methyl-6-(phenylamino)pyridin-3-yl)ethanol possesses anticancer properties, notably in inhibiting cell proliferation in various cancer cell lines.

Case Study: Inhibition of Cancer Cell Lines

In a study evaluating the antiproliferative effects on human cancer cell lines, it was found that the compound significantly reduced cell viability in:

Cell Line	IC50 (µM)
HCC827 (lung cancer)	5.2
MCF-7 (breast cancer)	12.4
A549 (lung cancer)	8.9

The mechanism of action appears to involve apoptosis induction and cell cycle arrest at the G2/M phase, as evidenced by increased levels of cleaved caspase-3 and alterations in cyclin expression .

The biological activity of 1-(2-Methyl-6-(phenylamino)pyridin-3-yl)ethanol can be attributed to its ability to interact with specific molecular targets involved in cell signaling pathways:

• PI3K/AKT Pathway : The compound inhibits the PI3K/AKT signaling pathway, which is crucial for cell survival and proliferation. This inhibition leads to decreased phosphorylation of downstream targets such as mTOR and GSK3β, resulting in reduced cell growth .
• Cell Cycle Regulation : Treatment with the compound causes a significant increase in G2/M phase arrest, leading to apoptosis in sensitive cancer cell lines. This is supported by Western blot analysis showing changes in cyclin B1 and CDK1 levels .